Cas no 56562-65-3 (Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide)
56562-65-3 structure
Product Name:Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide
CAS No:56562-65-3
MF:C18H16BrNO
MW:342.22974395752
CID:348515
PubChem ID:21522963
Update Time:2025-04-19
Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide
- 1-[(3-phenoxyphenyl)methyl]pyridin-1-ium,bromide
- SCHEMBL11782755
- 1-[(3-Phenoxyphenyl)methyl]pyridin-1-ium bromide
- 56562-65-3
- DTXSID90615546
- 3-phenoxybenzyl pyridinium bromide
- JNIJYGBPRISJNW-UHFFFAOYSA-M
-
- Inchi: 1S/C18H16NO.BrH/c1-3-9-17(10-4-1)20-18-11-7-8-16(14-18)15-19-12-5-2-6-13-19;/h1-14H,15H2;1H/q+1;/p-1
- InChI Key: JNIJYGBPRISJNW-UHFFFAOYSA-M
- SMILES: [Br-].O(C1C=CC=CC=1)C1=CC=CC(=C1)C[N+]1C=CC=CC=1
Computed Properties
- Exact Mass: 324.9163
- Monoisotopic Mass: 341.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 13.1Ų
Experimental Properties
- PSA: 13.11
Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
56562-65-3 (Pyridinium, 1-[(3-phenoxyphenyl)methyl]-, bromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk